Cas no 771572-58-8 (2-(cyclopropylmethoxy)phenylmethanamine)

• Product Name: 2-(cyclopropylmethoxy)phenylmethanamine
• CAS No: 771572-58-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD06213568
• CID: 551652
• PubChem ID: 19627413
• Update Time: 2025-10-11

2-(cyclopropylmethoxy)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Cyclopropylmethoxy)phenyl)methanamine
• [2-(cyclopropylmethoxy)phenyl]methanamine
• Benzenemethanamine,2-(cyclopropylmethoxy)-
• AG-H-08275
• AK-53960
• ANW-46788
• CTK5E3940
• MolPort-000-899-741
• SureCN8252603
• 2-(cyclopropylmethoxy)phenylmethanamine
• CS-0217714
• AKOS000260978
• BENZENEMETHANAMINE, 2-(CYCLOPROPYLMETHOXY)-
• Z335293746
• Benzenemethanamine, 2-(cyclopropylmethoxy)- (9CI)
• EN300-83080
• 1-[2-(Cyclopropylmethoxy)phenyl]methanamine
• 771572-58-8
• s11072
• MFCD06213568
• A838981
• SCHEMBL8252603
• DTXSID50599151

• MDL： MFCD06213568
• Inchi： 1S/C11H15NO/c12-7-10-3-1-2-4-11(10)13-8-9-5-6-9/h1-4,9H,5-8,12H2
• InChI Key： LACVTFBJIFJJFZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CN)CC1CC1

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 35.25

Additional information on 2-(cyclopropylmethoxy)phenylmethanamine

Introduction to 2-(cyclopropylmethoxy)phenylmethanamine (CAS No. 771572-58-8)

2-(cyclopropylmethoxy)phenylmethanamine, also known by its CAS number 771572-58-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylmethoxy group attached to a phenyl ring and an amino group. These structural elements contribute to its potential biological activities and make it a subject of interest for various applications in drug discovery and development.

The chemical structure of 2-(cyclopropylmethoxy)phenylmethanamine can be represented as C₁₁H₁₅NO. The cyclopropylmethoxy moiety is particularly noteworthy due to its influence on the compound's lipophilicity and metabolic stability, which are crucial factors in determining its pharmacokinetic properties. The amino group, on the other hand, provides opportunities for further functionalization and derivatization, making this compound a versatile starting point for the synthesis of more complex molecules.

In recent years, there has been a growing body of research exploring the potential therapeutic applications of 2-(cyclopropylmethoxy)phenylmethanamine. One area of particular interest is its activity as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with various receptors, including serotonin and dopamine receptors, which are implicated in a range of neurological disorders such as depression, anxiety, and schizophrenia. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(cyclopropylmethoxy)phenylmethanamine exhibits selective serotonin reuptake inhibition (SSRI) properties, suggesting its potential as an antidepressant agent.

Beyond its effects on neurotransmitter systems, 2-(cyclopropylmethoxy)phenylmethanamine has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including cardiovascular disease and autoimmune disorders. Research conducted at the University of California, Los Angeles (UCLA) in 2020 revealed that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that 2-(cyclopropylmethoxy)phenylmethanamine may have therapeutic potential in managing inflammatory conditions.

The safety profile of 2-(cyclopropylmethoxy)phenylmethanamine is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, thorough safety evaluations are essential before it can be considered for clinical trials. Ongoing research aims to further elucidate the mechanisms underlying its biological activities and to optimize its pharmacological properties for clinical use.

In addition to its potential therapeutic applications, 2-(cyclopropylmethoxy)phenylmethanamine has also found utility as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an excellent candidate for studying receptor-ligand interactions and for developing novel assays to screen for compounds with similar activities. For example, researchers at the National Institutes of Health (NIH) have used this compound to develop high-throughput screening assays for identifying new serotonin receptor modulators.

The synthesis of 2-(cyclopropylmethoxy)phenylmethanamine involves several well-established organic chemistry techniques. One common synthetic route involves the reaction of 2-chloromethylphenol with cyclopropylmethyl alcohol followed by reductive amination with ammonia or an appropriate amine derivative. This multi-step process allows for the controlled introduction of functional groups and ensures high yields and purity of the final product.

In conclusion, 2-(cyclopropylmethoxy)phenylmethanamine (CAS No. 771572-58-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.